Cas no 2137077-63-3 ((3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol
• CAS No: 2137077-63-3
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 5817597
• PubChem ID: 165788542
• Update Time: 2025-05-23

(3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol
• EN300-1163897
• 2137077-63-3

• Inchi： 1S/C11H16N2O5/c1-17-10-5-7(8(12)3-4-14)9(13(15)16)6-11(10)18-2/h5-6,8,14H,3-4,12H2,1-2H3/t8-/m0/s1
• InChI Key： JRXQHDZCXWKREE-QMMMGPOBSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)[C@H](CCO)N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 256.10592162g/mol
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 111Ų

Additional information on (3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol

Research Brief on (3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol (CAS: 2137077-63-3): Recent Advances and Applications

The compound (3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol (CAS: 2137077-63-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol as a chiral building block for the synthesis of selective protein kinase C (PKC) inhibitors. The researchers utilized its nitro group as a versatile handle for further functionalization, enabling the creation of a library of analogs with improved potency and selectivity. Molecular docking studies revealed that the dimethoxy-substituted aromatic ring plays a critical role in binding to the PKC active site, while the amino alcohol moiety contributes to favorable pharmacokinetic properties.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of (3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol exhibited promising activity against drug-resistant Staphylococcus aureus strains. The lead compound from this series showed a minimum inhibitory concentration (MIC) of 2 μg/mL against MRSA, with low cytotoxicity in mammalian cells. Mechanistic studies suggested that these compounds interfere with bacterial cell wall biosynthesis by targeting key enzymes in the peptidoglycan assembly pathway.

From a synthetic chemistry perspective, recent advances in the asymmetric synthesis of (3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol have been reported. A 2024 Nature Communications paper described an efficient biocatalytic route using engineered aminotransferases, achieving >99% enantiomeric excess and 85% yield. This green chemistry approach represents a significant improvement over traditional resolution methods and has important implications for large-scale production of this valuable intermediate.

Pharmacokinetic studies of (3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol derivatives have revealed favorable drug-like properties, including good oral bioavailability (F = 65-80% in rodent models) and moderate plasma protein binding (60-75%). The compound's metabolic stability appears to be influenced by the nitro group reduction pathway, with recent work focusing on structural modifications to optimize this property while maintaining biological activity.

Looking forward, the unique structural features of (3S)-3-amino-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-ol continue to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a scaffold for developing covalent inhibitors. The compound's CAS number (2137077-63-3) has become increasingly prominent in patent applications, reflecting growing commercial interest in its therapeutic potential.